Cas no 2228634-12-4 (4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228634-12-4
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6059180
• PubChem ID: 165761118
• Update Time: 2025-08-05

4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid
• EN300-1742767
• 2228634-12-4

• Inchi： 1S/C12H17N3O2/c1-8-10(15-7-6-14-8)12(11(16)17)4-2-9(13)3-5-12/h6-7,9H,2-5,13H2,1H3,(H,16,17)
• InChI Key： VUZLJMUOIGJZAE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=NC=CN=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 89.1Ų

Additional information on 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228634-12-4)

The compound 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228634-12-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its cyclohexane backbone and pyrazine moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its amino acid derivative properties, which may contribute to its bioavailability and metabolic stability.

In recent years, the demand for heterocyclic compounds like 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid has surged due to their versatility in pharmaceutical applications. The presence of both amino and carboxylic acid functional groups allows for further derivatization, making it a valuable intermediate in synthetic chemistry. This aligns with the growing trend of small molecule drug discovery, where such compounds are explored for their potential to target specific biological pathways.

The 3-methylpyrazin-2-yl group in this compound is particularly noteworthy, as pyrazine derivatives are known for their role in central nervous system (CNS) therapeutics. This has led to increased searches for "pyrazine-based drugs" and "CNS-active compounds" in scientific literature and patent databases. The compound’s cyclohexane-1-carboxylic acid structure also suggests potential applications in peptide mimetics, a hot topic in biotechnology and drug design.

From a synthetic perspective, CAS No. 2228634-12-4 represents a challenge and opportunity for chemists. Its stereochemistry and functional group compatibility are critical factors in optimizing its synthesis. Recent advancements in green chemistry have spurred interest in eco-friendly routes to such molecules, addressing the demand for sustainable pharmaceutical production. This resonates with the broader industry shift toward environmentally friendly synthesis methods.

The pharmacological potential of 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid is another area of active research. Preliminary studies suggest its relevance in enzyme inhibition and receptor modulation, which are key mechanisms in modern drug development. Searches for "enzyme inhibitors" and "GPCR modulators" frequently include derivatives of this compound, highlighting its importance in targeted therapy.

In conclusion, 4-amino-1-(3-methylpyrazin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228634-12-4) is a promising candidate for further exploration in drug discovery and synthetic chemistry. Its unique structure and functional groups make it a valuable asset in the quest for innovative therapeutics. As research continues, this compound is likely to remain a focal point in discussions about small molecule design and pharmaceutical innovation.